ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-benzyl-1-prop-2-enylsulfonylpiperidine-3-carboxylate
• InChI: InChI=1S/C18H25NO4S/c1-3-13-24(21,22)19-12-8-11-18(15-19,17(20)23-4-2)14-16-9-6-5-7-10-16/h3,5-7,9-10H,1,4,8,11-15H2,2H3
• InChI Key: GOXFFKXQLCERMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)S(=O)(=O)CC=C)CC2=CC=CC=C2
• Molecular Formula: C18H25NO4S
• Molecular Weight: 351.5 g/mol

Description

Ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate, also known as EABP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EABP belongs to the class of piperidinecarboxylate compounds, which have been studied for their biological activities. In

Mechanism of Action

The exact mechanism of action of ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters. ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its analgesic and anticonvulsant effects. ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has also been shown to inhibit the activity of inflammatory mediators, such as prostaglandins and cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has been shown to have several biochemical and physiological effects in animal models. It has been shown to reduce the levels of inflammatory mediators, such as TNF-α and IL-6, in the brain and spinal cord. ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has also been shown to increase the levels of GABA, an inhibitory neurotransmitter, in the brain, which may contribute to its anticonvulsant effects. Additionally, ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

Ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity yield. ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has also been shown to have low toxicity in animal models, which makes it a promising candidate for further research. However, ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer. Additionally, the exact mechanism of action of ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for the research on ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate. One potential direction is to investigate its potential as a drug delivery system for the treatment of neurological disorders. Another direction is to explore its potential as a treatment for neuropathic pain and epilepsy. Additionally, further research is needed to fully understand the mechanism of action of ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate and to identify its molecular targets. Overall, the promising therapeutic potential of ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate warrants further investigation in the field of scientific research.

Scientific Research Applications

Ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has been studied for its potential therapeutic applications in various fields of research. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in animal models. ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has also been investigated for its potential use in the treatment of neuropathic pain, epilepsy, and other neurological disorders. Additionally, ethyl 1-(allylsulfonyl)-3-benzyl-3-piperidinecarboxylate has been studied for its potential as a drug delivery system due to its ability to cross the blood-brain barrier.